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Compound of Interest

Compound Name: Prometon-d3

Cat. No.: B12295415

Introduction

Prometon-d3 is the deuterated analogue of Prometon, a non-selective triazine herbicide. In
scientific research, Prometon-d3 serves primarily as a stable isotope-labeled internal standard
for the precise quantification of Prometon in various matrices using techniques like gas
chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
(LC-MS)[1]. Its utility stems from the fact that it co-elutes with the non-labeled analyte but is
distinguishable by its higher mass, allowing for accurate correction of matrix effects and
variations during sample processing and analysis. This guide provides a detailed overview of
its core physical, chemical, and analytical characteristics.

General Information and Identifiers

This section summarizes the key identifiers for Prometon-d3.
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Identifier Value

2-N,4-N-di(propan-2-yl)-6-

IUPAC Name (trideuteriomethoxy)-1,3,5-triazine-2,4-
diamine[2][3]
Prometon-d3 (methoxy-d3), Prometon D3
Synonyms

(methyl D3)[2][4][5]

CAS Number 1219803-43-6[1][2][3][4][6]
Unlabelled CAS 1610-18-0[3][4]
Molecular Formula C10H16D3NsO[1]
2H]C([2H
SMILES [2H]IC([2H])

([2H])OC1=NC(=NC(=N1)NC(C)C)NC(C)C[2][3]

InChlKey ISEUFVQQFVOBCY-VPYROQPTSA-N[2]

Physical and Chemical Properties

The following tables outline the known physical and chemical properties of Prometon-d3. Data
for the non-deuterated parent compound, Prometon, is included for context where specific data
for the deuterated form is unavailable.

Table 2.1: General Physical and Chemical Data
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Property

Value

Notes

Molecular Weight

228.31 g/mol [1][2][3][4][6]

Accurate Mass

228.1778 Da[2][3]

Appearance

White crystalline powder[7]

Data for parent compound

Prometon.

Melting Point

89 — 91 °C[8]

Data for parent compound

Prometon.

Vapor Pressure

3.10 x 10=% mbar at 20 °C[8]

Data for parent compound

Prometon.

Isotopic Enrichment

=99 atom % DJ[4]

Stability

Stable under recommended
storage conditions (room
temperature). Recommended

to re-analyze after three years.

[4]

The parent compound is
decomposed by UV irradiation
and hydrolyzes in strong acids

or bases upon warming.[9]

Table 2.2: Solubility Data (for parent compound

Prometon)

Solvent

Solubility at 20°C

Water (pH 7)

620 mg/L[7]

Methanol >500 g/L[9]
Acetone >500 g/L[9]
Dichloromethane 350 g/L[9]
Toluene 250 g/L[9]
Benzene >250 g/L[9]
Experimental Protocols
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Prometon-d3 is instrumental in analytical methodologies for detecting its parent compound.
Below are detailed protocols relevant to its application.

Protocol: Quantitative Analysis of Prometon in Water by
LC-MS/MS

This method is designed for the quantitative determination of Prometon in water, using
Prometon-d3 as an internal standard.[10]

Methodology:

o Sample Preparation: A 1.00 mL aliquot of the filtered water sample is fortified with the
internal standard (Prometon-d3).

 Dilution: The sample is volumetrically diluted to a 25.0 mL final volume using a solvent
mixture of 50:50:0.1 (v:v:v) methanol, HPLC-grade water, and formic acid.[10]

o Homogenization: The final solution is mixed thoroughly by inversion.

e Analysis: An aliquot is transferred to an autosampler vial for analysis by Liquid
Chromatography tandem Mass Spectrometry (LC-MS/MS).

 Instrumentation: Analysis is performed using an HPLC system (e.g., Agilent 1260 Infinity
Series) coupled to a triple quadrupole mass spectrometer (e.g., AB Sciex 5500).[10]

o Detection: The mass spectrometer is operated in positive ion, multiple reaction monitoring
(MRM) mode, monitoring at least two ion transitions for Prometon to ensure accurate
identification and quantification.[10]

Sample Preparation Analysis

Fortify with Dilute with : " )
Prometon-d3 (IS) Methanol:Water:Acid H Mix by Inversion |_>| Transfer to Vial l_>

LC-MS/MS Analysis

(Positive lon MRM) Data Quantification
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Caption: Workflow for the quantitative analysis of Prometon using Prometon-d3.

Protocol: Solid Phase Extraction (SPE) of Triazines from
Water

This protocol details a sample clean-up and concentration procedure for triazine herbicides in
water prior to analysis.[11]

Methodology:
 Acidification: Water samples are acidified with formic acid.

e Adsorption: The acidified sample is passed through a polymeric cation exchange (PCX)
solid-phase extraction cartridge, where the triazines are adsorbed onto the sorbent.[11]

» Elution: The analytes are subsequently eluted from the cartridge using a solution of
ammonium hydroxide in acetonitrile.[11]

e Analysis: The resulting eluate is then ready for chromatographic analysis.
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Caption: Solid Phase Extraction (SPE) workflow for triazine analysis.

Biological Activity and Mechanism of Action (Parent
Compound)

Prometon is a non-selective, systemic herbicide used to control a wide range of annual and
perennial weeds and grasses.[7][9]

Mechanism of Action: Prometon's herbicidal activity is derived from its ability to inhibit
photosynthesis in target plants. It functions by disrupting the electron transport chain within
Photosystem II (PSII). Specifically, Prometon competes with the native plastoquinone for its
binding site on the D1 protein of the PSII complex. This binding action blocks the flow of
electrons, halting the process of photosynthesis and ultimately leading to plant death.[7]
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Caption: Prometon inhibits photosynthesis by blocking electron transport at PSII.

Safety and Handling
Storage:
o Store at room temperature in a dry, well-ventilated place.[4][8]

o Keep container tightly closed and out of reach of children.[8]

Handling Precautions:
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e Handle in accordance with good industrial hygiene and safety practices.[8]

e Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment
(PPE), including gloves and safety glasses.[3]

e Avoid breathing dust or vapors.[12]
e Wash hands and any exposed skin thoroughly after handling.[13]

» Prometon-d3 is considered non-hazardous for transport.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical and Chemical
Characteristics of Prometon-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12295415#physical-and-chemical-characteristics-of-
prometon-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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